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Compound of Interest

Compound Name: Butyl carbamate

Cat. No.: B165899 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount, particularly when handling and disposing of chemical reagents. This

document provides essential, immediate safety and logistical information for the proper

disposal of butyl carbamate, ensuring the well-being of laboratory personnel and the

protection of the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to consult your institution's specific safety

guidelines and the compound's Safety Data Sheet (SDS). Butyl carbamate and its derivatives

must be handled with care, employing appropriate personal protective equipment (PPE) and

engineering controls.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves, such as nitrile gloves.[1]

Eye Protection: Use safety goggles or a face shield.[1]

Lab Coat: A laboratory coat is mandatory to protect from splashes.[1]

Engineering Controls:
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All work involving butyl carbamate, including disposal, should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation risks.

[1][2]

Step-by-Step Disposal Protocol
The primary method for the disposal of butyl carbamate and its contaminated materials is

through a licensed professional waste disposal service or an approved hazardous waste

management facility.[1][2]

Waste Categorization: All waste containing butyl carbamate, including empty containers,

contaminated PPE, and spill cleanup materials, should be classified as hazardous chemical

waste.[1]

Containerization:

Place all butyl carbamate waste into a clearly labeled, sealed, and suitable container for

hazardous waste.[1][2]

For liquid spills, use an inert absorbent material before placing it in the container.[2]

For solid spills, carefully sweep or scoop the material to avoid generating dust.[1]

Labeling: All waste containers must be affixed with a "Hazardous Waste" label, clearly

indicating the full chemical name and associated hazards.[1]

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents, acids, and bases.[2][3]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's environmental health and safety office or a licensed contractor.[2][4]

Do not dispose of butyl carbamate down the drain or in regular trash.[4]

Spill Management
In the event of a spill, follow these immediate actions:
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Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.[1]

Containment:

Solid Spills: Carefully sweep or scoop the material to avoid dust generation.[1]

Liquid Spills: Use an inert absorbent material to contain the spill.[2]

Collection: Place the contained material into a labeled, sealed container for hazardous

waste.[1][2]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. Dispose of all contaminated cleaning materials as hazardous waste.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for different forms of butyl carbamate,

extracted from their respective Safety Data Sheets. This information is crucial for risk

assessment and proper handling.

Property
tert-Butyl
carbamate

Ethyl N-n-Butyl-d9-
carbamate

3-Iodo-2-propynyl
N-butylcarbamate

CAS Number 4248-19-5 1276197-24-0 55406-53-6

Molecular Formula C₅H₁₁NO₂ C₇H₆D₉NO₂ C₈H₁₂INO₂

Molecular Weight 117.15 g/mol 154.26 g/mol 281.09 g/mol

Melting Point 105 - 109 °C Not available Not available

Flash Point Not available 77 °C (171 °F) Not available

Toxicity (LD50) Not available
Intraperitoneal -

Mouse - 250 mg/kg
Not available

Data extracted from various Safety Data Sheets.[2][5]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of butyl carbamate.

Butyl Carbamate Waste Generated Categorize as Hazardous Waste

Spill Occurs Place in Labeled, Sealed Container

Routine Waste

Small Spill Management
Small

Large Spill ManagementLarge Store in Designated Area Contact Professional Disposal Service

Click to download full resolution via product page

Caption: Disposal workflow for butyl carbamate.

By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of butyl carbamate, fostering a culture of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Laboratory Personnel and the
Environment: Proper Butyl Carbamate Disposal Procedures]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b165899#butyl-carbamate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b165899#butyl-carbamate-proper-disposal-procedures
https://www.benchchem.com/product/b165899#butyl-carbamate-proper-disposal-procedures
https://www.benchchem.com/product/b165899#butyl-carbamate-proper-disposal-procedures
https://www.benchchem.com/product/b165899#butyl-carbamate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165899?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

